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Compound of Interest

Compound Name: 3,5-Dimethoxyphenylboronic acid

Cat. No.: B069687 Get Quote

Essential Safety and Handling Guide for 3,5-
Dimethoxyphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 3,5-
Dimethoxyphenylboronic acid (CAS Number: 192182-54-0). Adherence to these procedures

is essential for ensuring personal safety and maintaining a secure laboratory environment.

Chemical Safety Profile
3,5-Dimethoxyphenylboronic acid is a white solid organic compound utilized in various

chemical syntheses, including Suzuki-Miyaura coupling reactions.[1] While specific toxicity data

for this compound is limited, closely related boronic acids are known to cause skin, eye, and

respiratory irritation.[2][3][4] It is prudent to handle this chemical with the appropriate

precautions to minimize exposure.
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Property Value Source

CAS Number 192182-54-0 [1][5]

Molecular Formula C₈H₁₁BO₄ [1][5]

Molecular Weight 181.98 g/mol [1][5]

Appearance White solid [1]

Melting Point 202-208 °C [1][5][6]

Storage Room Temperature [1][7]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3,5-
Dimethoxyphenylboronic acid to prevent direct contact and inhalation.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles

meeting ANSI Z87.1 standard.

A face shield should be worn

where there is a splash

hazard.[8][9]

Protects eyes from dust

particles and accidental

splashes.

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

[8] Gloves should be inspected

before use and changed

immediately upon

contamination.[10]

Prevents skin contact with the

chemical.

Body Protection

A flame-resistant lab coat, fully

buttoned. Long pants and

closed-toe shoes are required.

[8]

Protects skin from accidental

spills.

Respiratory Protection

A NIOSH/MSHA approved

respirator is required when

handling the powder outside of

a certified chemical fume hood

or when dust generation is

likely.[8][11]

Prevents inhalation of the

powdered compound, which

may cause respiratory

irritation.[2]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 3,5-Dimethoxyphenylboronic acid is crucial for safety.

The following workflow outlines the necessary steps from preparation to post-handling cleanup.
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Safe Handling Workflow for 3,5-Dimethoxyphenylboronic Acid

Preparation

Donning PPE

Chemical Handling

Post-Handling & Cleanup

Verify availability of eyewash station and safety shower

Prepare a clean and uncluttered workspace in a fume hood

Put on lab coat, long pants, and closed-toe shoes

Wear chemical safety goggles

Put on nitrile gloves

Carefully weigh the desired amount of 3,5-Dimethoxyphenylboronic acid on weighing paper

Use a spatula for transfer to minimize dust generation

Keep the container tightly closed when not in use

Wash hands thoroughly with soap and water after handling

Clean the work area to remove any residual chemical

Properly remove and dispose of contaminated gloves and other disposable PPE

Click to download full resolution via product page

Safe Handling Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b069687?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of 3,5-Dimethoxyphenylboronic acid and associated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Chemical: Unused or waste 3,5-Dimethoxyphenylboronic acid should be disposed

of as hazardous chemical waste.[8]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing papers, and paper towels, must also be disposed of as hazardous

waste.[8]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste. The cleaned container can

then be disposed of according to local regulations.[8]

Emergency Procedures
Spill: In the event of a spill, evacuate the area. Avoid breathing in the dust. Wear appropriate

PPE, including respiratory protection. Carefully sweep up the solid material and place it in a

sealed container for disposal.[3][11]

Fire: Use a water spray, dry chemical, carbon dioxide, or chemical foam to extinguish a fire.

[11][12] Wear a self-contained breathing apparatus and full protective gear.[3]

First Aid:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek medical attention.[3][11]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation persists.[3][11]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3][11]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water. Seek medical attention.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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